6-Azetidin-3-yl-2-methylpyrimidin-4-ol bis(trifluoroacetate)
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Overview
Description
6-Azetidin-3-yl-2-methylpyrimidin-4-ol bis(trifluoroacetate) is a useful research compound. Its molecular formula is C12H13F6N3O5 and its molecular weight is 393.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Azetidin-3-yl-2-methylpyrimidin-4-ol bis(trifluoroacetate) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Azetidin-3-yl-2-methylpyrimidin-4-ol bis(trifluoroacetate) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
Research on BODIPY-based materials, including their structural design and synthesis for application in OLED devices, highlights the importance of new conjugated systems in organic optoelectronics. BODIPY-based materials have emerged as platforms for sensors, organic thin-film transistors, and organic photovoltaics, demonstrating the versatility of advanced chemical compounds in electronic and photonic applications (Squeo & Pasini, 2020).
Drug Efficacy and Metabolism
Studies on the therapeutic drug monitoring of azathioprine, 6-mercaptopurine, and 6-thioguanine, as well as their immunosuppressive properties in the treatment of inflammatory bowel disease, showcase the complex interplay between chemical structure, metabolic pathways, and therapeutic outcomes. These insights into drug metabolism and efficacy underscore the significance of chemical synthesis and modification in enhancing drug performance and safety (Jourdil et al., 2010).
Pesticide Analysis
The consolidation of urinary metabolite concentration measurements from studies investigating children’s exposure to pesticides provides valuable information on the impact of chemical compounds on human health. This research into the metabolic pathways and exposure levels associated with pesticide metabolites like chlorpyrifos, diazinon, and permethrin contributes to our understanding of environmental toxicology and public health (Egeghy et al., 2011).
Synthesis of Functionalized β-Amino Acid Derivatives
The application of various types of metathesis reactions in the synthesis and transformations of functionalized β-amino acid derivatives highlights the role of innovative chemical synthesis techniques in creating compounds with potential drug research applications. This area of research exemplifies how chemical ingenuity can lead to the development of new molecular entities with significant biological relevance (Kiss et al., 2018).
Properties
IUPAC Name |
4-(azetidin-3-yl)-2-methyl-1H-pyrimidin-6-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O.2C2HF3O2/c1-5-10-7(2-8(12)11-5)6-3-9-4-6;2*3-2(4,5)1(6)7/h2,6,9H,3-4H2,1H3,(H,10,11,12);2*(H,6,7) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGIVNZHMUAJIOT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=O)N1)C2CNC2.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F6N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.